4-Amino-1-N-(3,4-dimethoxyphenyl)benzene-1,3-disulfonamide

• IUPAC Name: 4-amino-1-N-(3,4-dimethoxyphenyl)benzene-1,3-disulfonamide
• InChI: InChI=1S/C14H17N3O6S2/c1-22-12-6-3-9(7-13(12)23-2)17-25(20,21)10-4-5-11(15)14(8-10)24(16,18)19/h3-8,17H,15H2,1-2H3,(H2,16,18,19)
• InChI Key: XZOWWLVFXBHXJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)N)S(=O)(=O)N)OC
• Molecular Formula: C14H17N3O6S2
• Molecular Weight: 387.4 g/mol

Description

4-Amino-1-N-(3,4-dimethoxyphenyl)benzene-1,3-disulfonamide (also known as DASB) is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and is commonly used as a radioligand for serotonin transporter imaging.

Mechanism of Action

DASB binds to the serotonin transporter (SERT) with high affinity and specificity. It is a selective inhibitor of SERT and does not interact with other monoamine transporters. By binding to SERT, DASB blocks the reuptake of serotonin into presynaptic neurons, leading to an increase in extracellular serotonin levels.
Biochemical and Physiological Effects:
DASB has been shown to have a significant impact on the serotonin system in the brain. PET imaging studies have demonstrated that DASB binding is correlated with SERT density, indicating that it is a reliable marker of SERT function. DASB has also been used to investigate the effects of antidepressant medications on the serotonin system.

Advantages and Limitations for Lab Experiments

The use of DASB in scientific research has several advantages. It is a highly specific radioligand that binds selectively to SERT, making it a reliable marker of SERT function. PET imaging with DASB is non-invasive and can provide valuable information about the serotonin system in vivo. However, there are also limitations to the use of DASB. Its high affinity for SERT means that it can saturate the transporter at low doses, making it difficult to measure changes in SERT function. Additionally, PET imaging with DASB is expensive and requires specialized equipment and expertise.

Future Directions

There are several future directions for research involving DASB. One area of interest is the use of DASB to investigate the role of the serotonin system in the pathophysiology of psychiatric disorders. PET imaging with DASB can provide valuable information about changes in SERT function in response to pharmacological treatments or behavioral interventions. Another area of interest is the development of new radioligands that can bind to other targets in the serotonin system, such as serotonin receptors or the serotonin transporter protein. These new radioligands could provide a more comprehensive understanding of the serotonin system and its role in health and disease.

Synthesis Methods

The synthesis of DASB involves the reaction of 4-amino-1,2-phenylenediamine with 3,4-dimethoxybenzene-1,3-disulfonyl chloride in the presence of a base. The reaction produces DASB as a white solid, which can be purified through recrystallization.

Scientific Research Applications

DASB has been used extensively in scientific research for its ability to bind to serotonin transporters. It is commonly used as a radioligand for positron emission tomography (PET) imaging to study the serotonin system in the brain. PET imaging with DASB has been used to investigate the role of serotonin in various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder.